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Compound Name:
3-Chloro-4-methylphenylhydrazine

hydrochloride

Cat. No.: B1352386 Get Quote

An In-Depth Technical Guide to 3-Chloro-4-methylphenylhydrazine Hydrochloride:

Properties, Synthesis, and Applications

Introduction
3-Chloro-4-methylphenylhydrazine hydrochloride is a substituted aromatic hydrazine salt

that serves as a pivotal building block in modern organic synthesis. For researchers and

professionals in drug development, its structural features—a reactive hydrazine group, a

defined stereoelectronic profile from the chloro and methyl substituents, and improved stability

and handling as a hydrochloride salt—make it a valuable intermediate. This guide provides a

comprehensive overview of its fundamental properties, synthesis, reactivity, and analytical

methodologies, offering field-proven insights for its effective utilization in research and

development.

Chemical Identity and Physicochemical Properties
A precise understanding of a compound's identity and physical characteristics is the foundation

of its application in any experimental setting. 3-Chloro-4-methylphenylhydrazine
hydrochloride is identified by several key descriptors and exhibits properties typical of a

crystalline organic salt.

Table 1: Chemical Identifiers for 3-Chloro-4-methylphenylhydrazine Hydrochloride
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Identifier Value Source(s)

CAS Number 54812-56-5 [1][2]

Molecular Formula C₇H₉ClN₂·HCl (or C₇H₁₀Cl₂N₂) [1][2][3]

Molecular Weight 193.07 g/mol [1][2]

IUPAC Name

(3-chloro-4-

methylphenyl)hydrazine;hydroc

hloride

[1][2]

Synonyms
3-Chloro-p-tolylhydrazine

hydrochloride
[1][2]

InChI Key
DQDFVQJOXLGGBL-

UHFFFAOYSA-N
[1][2]

SMILES CC1=C(C=C(C=C1)NN)Cl.Cl [1][2]

The physical properties of the compound are critical for determining appropriate solvents,

reaction conditions, and storage protocols.

Table 2: Physicochemical Properties of 3-Chloro-4-methylphenylhydrazine Hydrochloride

Property Value Source(s)

Physical Appearance
Solid; White to pink or amber

crystalline powder
[4][5][6]

Melting Point ~233°C (with decomposition) [2]

Solubility

Soluble in hot water and

methanol (data for analogous

4-chlorophenylhydrazine HCl)

[5][6]

Storage Temperature

Room temperature, store in a

cool, dark, dry place under

inert atmosphere

[6][7]
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Synthesis and Mechanistic Insights
The most prevalent and reliable synthesis of arylhydrazines, including 3-chloro-4-
methylphenylhydrazine hydrochloride, begins with the corresponding aniline. This multi-step

process leverages the well-established chemistry of diazotization followed by reduction.

The choice of 3-chloro-4-methylaniline as the starting material is strategic due to its commercial

availability. The synthesis proceeds via two key transformations:

Diazotization: The primary aromatic amine is converted into a diazonium salt using nitrous

acid (generated in situ from sodium nitrite and a strong acid like HCl). This reaction must be

conducted at low temperatures (0–5°C) to ensure the stability of the highly reactive

diazonium intermediate.

Reduction: The diazonium salt is then reduced to the corresponding hydrazine. Various

reducing agents can be employed, with stannous chloride (SnCl₂) in concentrated HCl being

a classic and effective choice for laboratory-scale preparations.[8] The acidic conditions of

the reduction simultaneously form the stable hydrochloride salt of the final product, which

can then be isolated via filtration.
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General Synthesis Workflow

Start: 3-Chloro-4-methylaniline

Step 1: Diazotization
Reagents: NaNO₂, HCl

Conditions: 0-5°C

Intermediate: Diazonium Salt Solution

Step 2: Reduction
Reagents: SnCl₂·2H₂O, HCl

Product Isolation: Filtration & Washing

Final Product:
3-Chloro-4-methylphenylhydrazine HCl

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Chloro-4-methylphenylhydrazine HCl.

Experimental Protocol: Synthesis from 3-Chloro-4-
methylaniline
This protocol is a self-validating system based on established procedures for analogous

compounds.[8][9]
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Reaction Setup: In a three-necked flask equipped with a mechanical stirrer and a

thermometer, suspend 3-chloro-4-methylaniline in a solution of concentrated hydrochloric

acid and water. Cool the mixture to -5°C in an ice-salt bath.

Diazotization: Prepare a solution of sodium nitrite in water. Add this solution dropwise to the

cooled aniline suspension, ensuring the temperature is maintained below 5°C throughout the

addition. The formation of the diazonium salt is indicated by a clear solution. Stir the mixture

for an additional 30-45 minutes at low temperature.[8]

Reduction: In a separate vessel, prepare a solution of stannous chloride dihydrate

(SnCl₂·2H₂O) in concentrated hydrochloric acid.[8] Cool this reducing solution in an ice bath.

Addition: Slowly add the diazonium salt solution to the cold SnCl₂ solution dropwise with

vigorous stirring. A precipitate will form. Allow the reaction mixture to slowly warm to room

temperature and stir for 2-3 hours to ensure the reaction goes to completion.

Isolation: Collect the solid product by vacuum filtration.

Purification: Wash the filter cake thoroughly with diethyl ether or a cold, non-polar solvent to

remove any unreacted starting material and organic byproducts.[8]

Drying: Dry the resulting white to off-white solid under vacuum to yield the final 3-chloro-4-
methylphenylhydrazine hydrochloride product.

Core Reactivity and Applications in Drug Discovery
The synthetic utility of 3-chloro-4-methylphenylhydrazine hydrochloride is primarily derived

from the reactivity of the hydrazine functional group. It is a key precursor for synthesizing a

wide range of heterocyclic compounds, which form the core of many pharmaceutical agents.

[10]

The most notable application is the Fischer Indole Synthesis, a reaction that forms an indole

ring from an arylhydrazine and an aldehyde or ketone under acidic conditions. This reaction is

one of the most powerful methods for constructing the indole scaffold, a privileged structure in

medicinal chemistry found in numerous drugs.
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Fischer Indole Synthesis Pathway

3-Chloro-4-methyl-
phenylhydrazine

Condensation (Acid Catalyst)
Forms Hydrazone Intermediate

Aldehyde or Ketone
(e.g., R₁-CO-CH₂-R₂)

[3,3]-Sigmatropic Rearrangement

Rearomatization
(Loss of Ammonia)

Product: Substituted
Chloro-methyl-indole

Click to download full resolution via product page

Caption: Key steps of the Fischer Indole Synthesis using an arylhydrazine.

The presence of the chloro-substituent is particularly relevant, as chlorinated compounds are

prevalent among FDA-approved drugs, contributing to modified electronic properties,

lipophilicity, and metabolic stability.[10][11] This makes 3-chloro-4-methylphenylhydrazine
hydrochloride a highly relevant building block for generating novel drug candidates.

Analytical and Quality Control Methodologies
Ensuring the purity of starting materials is critical in drug development. For substituted

phenylhydrazines, the primary impurities are often positional isomers (e.g., 2-chloro-4-methyl or

3-chloro-2-methyl isomers) and the precursor aniline. Reverse-Phase High-Performance Liquid
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Chromatography (RP-HPLC) is the gold standard for separating and quantifying these species.

[12]

Analytical Workflow for Quality Control

Sample Preparation
(Dissolve in Diluent)

RP-HPLC Injection

Separation on C18 Column
(Isocratic or Gradient Elution)

UV Detection

Data Analysis
(Peak Integration, Purity Calculation)

Click to download full resolution via product page

Caption: A typical quality control workflow using RP-HPLC.

Experimental Protocol: Purity Determination by RP-
HPLC
This protocol is adapted from validated methods for analyzing chlorophenylhydrazine isomers.

[12]

System Preparation: Use an HPLC system equipped with a UV detector.
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Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., Waters X-Bridge C18, 250 mm × 4.6 mm, 3.5

µm).[12]

Mobile Phase: A suitable mixture of an aqueous buffer (e.g., phosphate buffer) and an

organic solvent (e.g., acetonitrile or methanol). The exact ratio should be optimized to

achieve separation of the main peak from potential impurities.

Flow Rate: 1.0 mL/min.

Detection Wavelength: UV detection at a wavelength where the analyte and key impurities

show significant absorbance (e.g., 254 nm).

Column Temperature: 25-30°C.

Standard and Sample Preparation:

Diluent: A mixture of water and organic solvent similar to the mobile phase.

Standard Solution: Prepare a solution of the reference standard at a known concentration

(e.g., 0.1 mg/mL).

Sample Solution: Prepare the sample to be tested at the same concentration as the

standard.

Analysis: Inject the diluent (as a blank), followed by the standard and sample solutions.

Data Processing: Identify the peaks based on their retention times compared to the

reference standard. Calculate the purity of the sample using the area percent method. The

method should be validated for specificity, linearity, and sensitivity to ensure reliable quality

control.[12]

Safety, Handling, and Storage
As with all hydrazine derivatives, 3-chloro-4-methylphenylhydrazine hydrochloride must be

handled with appropriate care. It is classified as hazardous, and adherence to safety protocols

is mandatory.
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Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[13][14]

Acute Toxicity, Dermal 4
H312: Harmful in

contact with skin
[13]

Acute Toxicity,

Inhalation
4

H332: Harmful if

inhaled
[13]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[13][15]

Serious Eye

Damage/Irritation
2

H319: Causes serious

eye irritation
[13][15]

STOT - Single

Exposure
3

H335: May cause

respiratory irritation
[13][15]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles or a

face shield, and a lab coat.[13][15] Work should be performed in a well-ventilated area or a

chemical fume hood.[16]

Handling: Avoid contact with skin, eyes, and clothing.[15][17] Avoid creating dust.[18] Wash

hands thoroughly after handling.

First Aid:

Skin Contact: Immediately wash with plenty of soap and water.[13]

Eye Contact: Rinse cautiously with water for several minutes.[13]

Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.

[13]

Inhalation: Move the person to fresh air.[13]
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[18] The

compound may be air and moisture sensitive; storage under an inert gas (e.g., argon or

nitrogen) is recommended for long-term stability.[19]

Conclusion
3-Chloro-4-methylphenylhydrazine hydrochloride is a synthetically versatile and valuable

intermediate for chemical research and pharmaceutical development. Its well-defined chemical

properties, reliable synthesis route, and key role in constructing complex heterocyclic scaffolds

like indoles underscore its importance. By understanding its fundamental characteristics,

reactivity, and proper handling procedures, researchers can effectively leverage this compound

to advance the discovery of novel chemical entities.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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